Cas no 2229611-42-9 (O-2-(6-chloropyridin-3-yl)propylhydroxylamine)

• Product Name: O-2-(6-chloropyridin-3-yl)propylhydroxylamine
• CAS No: 2229611-42-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 6074145
• PubChem ID: 165737484
• Update Time: 2025-10-24

O-2-(6-chloropyridin-3-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(6-chloropyridin-3-yl)propylhydroxylamine
• O-[2-(6-chloropyridin-3-yl)propyl]hydroxylamine
• 2229611-42-9
• EN300-1981824

• Inchi： 1S/C8H11ClN2O/c1-6(5-12-10)7-2-3-8(9)11-4-7/h2-4,6H,5,10H2,1H3
• InChI Key： AIKIPLJEWMEYJB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)CON

Computed Properties

• Exact Mass: 186.0559907g/mol
• Monoisotopic Mass: 186.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on O-2-(6-chloropyridin-3-yl)propylhydroxylamine

Professional Introduction to Compound with CAS No. 2229611-42-9 and Product Name: O-2-(6-chloropyridin-3-yl)propylhydroxylamine

The compound with CAS No. 2229611-42-9 and the product name O-2-(6-chloropyridin-3-yl)propylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this compound, particularly the presence of a chloropyridine moiety and a hydroxylamine functional group, make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that incorporate nitrogen-containing rings, such as pyridine derivatives. The 6-chloropyridin-3-yl substituent in the molecular structure of O-2-(6-chloropyridin-3-yl)propylhydroxylamine is particularly noteworthy, as it introduces a region of electrophilic reactivity that can be exploited for various chemical transformations. This feature has made the compound an attractive scaffold for the synthesis of more complex molecules with potential therapeutic benefits.

The propylhydroxylamine portion of the molecule adds another layer of functionality, providing a site for further derivatization and modification. Hydroxylamine derivatives are known for their role in various biological processes and have been explored as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The combination of these two functional groups in O-2-(6-chloropyridin-3-yl)propylhydroxylamine suggests a versatile platform for designing molecules with tailored properties.

Recent research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The presence of both the chloropyridine and hydroxylamine moieties offers multiple opportunities for modulating the biological activity of the compound. For instance, studies have shown that pyridine derivatives can interact with biological targets such as enzymes and receptors, leading to pharmacological effects. The chlorine atom on the pyridine ring can serve as a handle for further functionalization, while the hydroxylamine group can participate in hydrogen bonding interactions.

One area where this compound shows particular promise is in the development of small-molecule inhibitors. Inhibitors are crucial tools in drug discovery, as they can block the activity of specific targets involved in disease pathways. The structural features of O-2-(6-chloropyridin-3-yl)propylhydroxylamine make it a potential lead compound for designing inhibitors targeting enzymes such as kinases or phosphodiesterases. These enzymes are often implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of O-2-(6-chloropyridin-3-yl)propylhydroxylamine involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the 6-chloropyridin-3-yl moiety, which can be achieved through halogenation reactions or cross-coupling reactions involving palladium catalysts. Once this core structure is established, it is coupled with a propyl chain that incorporates a hydroxylamine group. This step often requires careful control of reaction conditions to ensure high yield and purity.

The use of modern spectroscopic techniques such as NMR (nuclear magnetic resonance), MS (mass spectrometry), and X-ray crystallography plays a critical role in characterizing the structure of O-2-(6-chloropyridin-3-yl)propylhydroxylamine and its derivatives. These techniques provide detailed information about the molecular structure, confirming the presence and arrangement of functional groups. Additionally, computational methods such as molecular modeling are employed to predict how the compound might interact with biological targets.

In terms of applications, researchers are exploring how modifications to the chloropyridine and hydroxylamine moieties can enhance the pharmacological properties of O-2-(6-chloropyridin-3-yl)propylhydroxylamine. For example, replacing hydrogen atoms on the pyridine ring with other substituents can alter electronic properties and influence binding affinity to biological targets. Similarly, variations in the hydroxylamine group can affect solubility, metabolic stability, and overall bioavailability.

The growing body of literature on heterocyclic compounds underscores their importance in modern drug discovery. Compounds like O-2-(6-chloropyridin-3-ypropylethoxysulfonamide) have been studied for their potential use as kinase inhibitors or other therapeutic applications. The structural diversity offered by these molecules allows chemists to fine-tune their properties for specific biological activities.

Future directions in research may involve exploring new synthetic routes to improve accessibility and scalability for producing derivatives of O2(6-chloro-pyridin 3 yl propylethoxysulfonamide) . Advances in green chemistry principles could also contribute to more sustainable manufacturing processes, reducing environmental impact while maintaining high standards of quality control.

Overall, O 2( 6 chloro-py rid ine 3 yl propylethoxysulfon amide) represents an exciting opportunity for innovation within pharmaceutical chemistry . Its unique structural features , combined with its potential applications , make it a valuable asset i n ongoing efforts t o develop novel therapeutic agents . As research continues t o uncover new insights into its pharmacological properties , this compo und is poised t o play an important role i n shaping future treatments f or various diseases .